Amino acids and Derivatives
  • Fmoc-D-Phe(4-I)-OH
    Fmoc-D-Phe(4-I)-OH
    • Cat. No.:
    • B557884
    • CAS No.:
    • 205526-29-0
    • Molecular Formula:
    • C24H20INO4
    • Molecular Weight:
    • 513.3 g/mol
    Description
    Fmoc-D-Phe(4-I)-OH, also known as Fmoc-D-Phe(4-I)-OH, is a useful research compound. Its molecular formula is C24H20INO4 and its molecular weight is 513.3 g/mol. The purity is usually 95%.
    BenchChem offers ...
    - +
  • Fmoc-Phe(4-F)-OH
    Fmoc-Phe(4-F)-OH
    • Cat. No.:
    • B557885
    • CAS No.:
    • 169243-86-1
    • Molecular Formula:
    • C24H20FNO4
    • Molecular Weight:
    • 405.4 g/mol
    Description
    Fmoc-Phe(4-F)-OH, also known as Fmoc-Phe(4-F)-OH, is a useful research compound. Its molecular formula is C24H20FNO4 and its molecular weight is 405.4 g/mol. The purity is usually 95%.
    The exact mass of the...
    - +
  • Fmoc-D-Phe(4-F)-OH
    Fmoc-D-Phe(4-F)-OH
    • Cat. No.:
    • B557886
    • CAS No.:
    • 177966-64-2
    • Molecular Formula:
    • C24H20FNO4
    • Molecular Weight:
    • 405.4 g/mol
    Description
    Fmoc-D-Phe(4-F)-OH, also known as Fmoc-D-Phe(4-F)-OH, is a useful research compound. Its molecular formula is C24H20FNO4 and its molecular weight is 405.4 g/mol. The purity is usually 95%.
    BenchChem offers ...
    - +
  • Fmoc-Phe(4-CN)-OH
    Fmoc-Phe(4-CN)-OH
    • Cat. No.:
    • B557887
    • CAS No.:
    • 173963-93-4
    • Molecular Formula:
    • C25H20N2O4
    • Molecular Weight:
    • 412.4 g/mol
    Description
    Starting amino acid for the preparation of 4-(tetrazol-5-yl-)-phenylalanine.

    - +
  • Fmoc-D-Phe(4-CN)-OH
    Fmoc-D-Phe(4-CN)-OH
    • Cat. No.:
    • B557888
    • CAS No.:
    • 205526-34-7
    • Molecular Formula:
    • C25H20N2O4
    • Molecular Weight:
    • 412.4 g/mol
    Description
    Fmoc-D-Phe(4-CN)-OH, also known as Fmoc-D-Phe(4-CN)-OH, is a useful research compound. Its molecular formula is C25H20N2O4 and its molecular weight is 412.4 g/mol. The purity is usually 95%.
    BenchChem offer...
    - +
  • Fmoc-Phe(4-Cl)-OH
    Fmoc-Phe(4-Cl)-OH
    • Cat. No.:
    • B557889
    • CAS No.:
    • 175453-08-4
    • Molecular Formula:
    • C24H20ClNO4
    • Molecular Weight:
    • 421.9 g/mol
    Description
    Fmoc-Phe(4-Cl)-OH, also known as Fmoc-Phe(4-Cl)-OH, is a useful research compound. Its molecular formula is C24H20ClNO4 and its molecular weight is 421.9 g/mol. The purity is usually 95%.
    The exact mass of ...
    - +
  • (R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-chlorophenyl)propanoic acid
    (R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-...
    • Cat. No.:
    • B557890
    • CAS No.:
    • 142994-19-2
    • Molecular Formula:
    • C24H20ClNO4
    • Molecular Weight:
    • 421.9 g/mol
    Description
    (R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-chlorophenyl)propanoic acid, also known as (R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-chlorophenyl)propanoic acid, is a useful research compound...
    - +
  • Fmoc-Phe(4-Br)-OH
    Fmoc-Phe(4-Br)-OH
    • Cat. No.:
    • B557891
    • CAS No.:
    • 198561-04-5
    • Molecular Formula:
    • C24H20BrNO4
    • Molecular Weight:
    • 466.3 g/mol
    Description
    Fmoc-l-4-bromophenylalanine

    - +
  • N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N-methylglycine--water (1/1)
    N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N-methylglycine-...
    • Cat. No.:
    • B1442633
    • CAS No.:
    • 77128-70-2
    • Molecular Formula:
    • C18H19NO5
    • Molecular Weight:
    • 329.3 g/mol
    Description
    N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N-methylglycine--water (1/1) is a useful research compound. Its molecular formula is C18H19NO5 and its molecular weight is 329.3 g/mol. The purity is usually 95%.
    The ...
    - +
  • Dl-Phenylalanine
    Dl-Phenylalanine
    • Cat. No.:
    • B15541070
    • CAS No.:
    • 30394-07-1
    • Molecular Formula:
    • C9H11NO2
    • Molecular Weight:
    • 165.19 g/mol
    Description
    Phenylalanine is an aromatic amino acid that is alanine in which one of the methyl hydrogens is substituted by a phenyl group. It has a role as a Daphnia magna metabolite. It is an alpha-amino acid and an aromat...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img